![molecular formula C₂₃H₄₀N₂O₁₅ B1139715 Methyl 2-Acetamido-4-O-(2-acetamido-2-deoxy-beta-D-gluco-pyranosyl)-2-deoxy-6-O-(alpha-L-fucopyranosyl)-beta-D-glucopyranoside CAS No. 97242-84-7](/img/structure/B1139715.png)
Methyl 2-Acetamido-4-O-(2-acetamido-2-deoxy-beta-D-gluco-pyranosyl)-2-deoxy-6-O-(alpha-L-fucopyranosyl)-beta-D-glucopyranoside
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Description
Methyl 2-Acetamido-4-O-(2-acetamido-2-deoxy-beta-D-gluco-pyranosyl)-2-deoxy-6-O-(alpha-L-fucopyranosyl)-beta-D-glucopyranoside, also known as this compound, is a useful research compound. Its molecular formula is C₂₃H₄₀N₂O₁₅ and its molecular weight is 584.57. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Core Structure Analysis
The compound is involved in the synthesis of complex carbohydrate structures, particularly those associated with N-glycoproteins. A study reports the synthesis of methyl 2-acetamido-4-O-[2-acetamido-2-deoxy-4-O-(3,6-di-O-alpha-D-mannopyranosyl-2-O-beta-D-xylopyranosyl-beta-D-mannopyranosyl)-beta-D-glucopyranosyl]-2-deoxy-6-O-alpha-L-fucopyranosyl-beta-D-glucopyranoside, representing the core structure of xylose-containing glycans of N-glycoproteins and its fucosylated derivative. The process involves multiple steps, including coupling, desilylation, condensation, deprotection, and mannosylation, highlighting the compound's role in elucidating glycan structures (van der Ven et al., 1994).
Glycosidic Linkage and Oligosaccharide Synthesis
Another research focus is on the synthesis of nitrophenyl oligosaccharides containing the O-alpha-L-fucopyranosyl-(1----3)-2-acetamido-2-deoxy-beta-D-glucopyranosyl unit. This work demonstrates a facile approach toward synthesizing such oligosaccharides, employing a specific methyl thioglycoside as the glycosyl donor. These synthetic strategies are crucial for studying carbohydrate-protein interactions and the development of carbohydrate-based therapeutics (Jain, Piskorz, & Matta, 1992).
properties
IUPAC Name |
N-[(2S,3R,4R,5S,6R)-2-[(2R,3S,4R,5R,6R)-5-acetamido-4-hydroxy-6-methoxy-2-[[(2R,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxymethyl]oxan-3-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide |
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InChI |
InChI=1S/C23H40N2O15/c1-7-14(29)18(33)19(34)23(37-7)36-6-11-20(17(32)13(25-9(3)28)21(35-4)39-11)40-22-12(24-8(2)27)16(31)15(30)10(5-26)38-22/h7,10-23,26,29-34H,5-6H2,1-4H3,(H,24,27)(H,25,28)/t7-,10+,11+,12+,13+,14+,15+,16+,17+,18+,19-,20+,21+,22-,23+/m0/s1 |
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InChI Key |
URUYQHNAKBFGTD-PRXOSTTASA-N |
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Canonical SMILES |
CC1C(C(C(C(O1)OCC2C(C(C(C(O2)OC)NC(=O)C)O)OC3C(C(C(C(O3)CO)O)O)NC(=O)C)O)O)O |
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Isomeric SMILES |
C[C@H]1[C@H]([C@H]([C@@H]([C@@H](O1)OC[C@@H]2[C@H]([C@@H]([C@H]([C@@H](O2)OC)NC(=O)C)O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)NC(=O)C)O)O)O |
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Molecular Formula |
C23H40N2O15 |
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Source | PubChem | |
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DSSTOX Substance ID |
DTXSID601101207 |
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Record name | Methyl O-2-(acetylamino)-2-deoxy-β-D-glucopyranosyl-(1→4)-O-[6-deoxy-α-L-galactopyranosyl-(1→6)]-2-(acetylamino)-2-deoxy-β-D-glucopyranoside | |
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Molecular Weight |
584.6 g/mol |
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CAS RN |
97242-84-7 |
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Record name | Methyl O-2-(acetylamino)-2-deoxy-β-D-glucopyranosyl-(1→4)-O-[6-deoxy-α-L-galactopyranosyl-(1→6)]-2-(acetylamino)-2-deoxy-β-D-glucopyranoside | |
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Record name | Methyl O-2-(acetylamino)-2-deoxy-β-D-glucopyranosyl-(1→4)-O-[6-deoxy-α-L-galactopyranosyl-(1→6)]-2-(acetylamino)-2-deoxy-β-D-glucopyranoside | |
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